Cas no 1472625-54-9 (O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine)

• Product Name: O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine
• CAS No: 1472625-54-9
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 6569978
• PubChem ID: 165858699
• Update Time: 2025-08-05

O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine
• EN300-1988677
• 1472625-54-9
• O-[(7-chloro-1,3-dioxaindan-5-yl)methyl]hydroxylamine

• Inchi： 1S/C8H8ClNO3/c9-6-1-5(3-13-10)2-7-8(6)12-4-11-7/h1-2H,3-4,10H2
• InChI Key： APHKONJYKLYGOV-UHFFFAOYSA-N
• SMILES： ClC1=CC(CON)=CC2=C1OCO2

Computed Properties

• Exact Mass: 201.0192708g/mol
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.7Ų

Additional information on O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine

Introduction to O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine and Its Significance in Modern Chemical Research

O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine (CAS No. 1472625-54-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, plays a pivotal role in the development of novel therapeutic agents and diagnostic tools. The 7-chloro-1,3-dioxaindan-5-yl moiety and the methylhydroxylamine group contribute to its distinctive chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and medicinal applications.

The compound's molecular structure is highly intriguing, featuring a dioxaindan core that is functionalized with a chloro group at the 7-position and a hydroxylamine substituent at the 5-position. This arrangement not only imparts specific reactivity but also enhances its potential utility in various chemical transformations. The presence of the chloro group facilitates nucleophilic substitution reactions, while the hydroxylamine moiety can participate in hydrogen bonding interactions, making it a versatile building block for more complex molecules.

In recent years, O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine has been studied for its potential applications in drug discovery. Researchers have been particularly interested in its ability to act as a precursor for synthesizing bioactive molecules. The compound's structural features suggest that it could be incorporated into larger scaffolds to develop new pharmaceuticals targeting various diseases. For instance, its dioxaindan core is reminiscent of natural products known for their biological activity, which has sparked interest in exploring its derivatives as lead compounds.

The synthesis of O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also demonstrate the ingenuity of modern chemical synthesis.

The compound's reactivity has been further investigated in various biochemical contexts. Studies have shown that it can undergo selective modifications, allowing chemists to tailor its properties for specific applications. For example, the hydroxylamine group can be oxidized to form nitrones or reduced to yield amines, providing multiple pathways for functionalization. This flexibility makes O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine a valuable intermediate in the synthesis of more complex molecules.

Recent research has also explored the potential of O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine as a tool in medicinal chemistry. Its structural motifs are reminiscent of known pharmacophores that exhibit therapeutic effects. By leveraging this compound as a starting point, scientists aim to develop novel drugs with improved efficacy and reduced side effects. The dioxaindan scaffold is particularly interesting because it is found in several bioactive natural products, suggesting that derivatives of this compound could possess significant biological activity.

The development of new analytical techniques has also contributed to a deeper understanding of O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have enabled researchers to elucidate its structure and dynamics with high precision. These techniques provide critical insights into how the compound behaves in different environments, which is essential for optimizing its use in synthetic and pharmaceutical applications.

The future prospects of O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine are promising. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in chemical biology and drug development. The ability to modify its structure in diverse ways offers endless possibilities for creating innovative therapeutic agents. Furthermore, the growing interest in green chemistry principles may lead to more sustainable synthetic routes for producing this valuable compound.

In conclusion, O-(7-chloro-1,3-dioxaindan-5-yl)methylhydroxylamine strong>(CAS No. 1472625-54-9) is a multifaceted chemical entity with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for developing new drugs and diagnostic tools. As scientific understanding advances and new methodologies emerge, the applications of this compound are expected to expand further, contributing to advancements in medicine and chemistry.